Cas no 1894961-53-5 (3-(3-chloro-5-fluorophenyl)butan-1-amine)

• Product Name: 3-(3-chloro-5-fluorophenyl)butan-1-amine
• CAS No: 1894961-53-5
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 6286061
• PubChem ID: 117290509
• Update Time: 2025-10-18

3-(3-chloro-5-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)butan-1-amine
• 1894961-53-5
• EN300-1976488

• Inchi： 1S/C10H13ClFN/c1-7(2-3-13)8-4-9(11)6-10(12)5-8/h4-7H,2-3,13H2,1H3
• InChI Key： PTAVKLZJXMOFPB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C)CCN)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-5-fluorophenyl)butan-1-amine

Introduction to 3-(3-chloro-5-fluorophenyl)butan-1-amine (CAS No. 1894961-53-5)

3-(3-chloro-5-fluorophenyl)butan-1-amine (CAS No. 1894961-53-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a butanamine backbone with a substituted phenyl group. The presence of chlorine and fluorine substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 3-(3-chloro-5-fluorophenyl)butan-1-amine involves multi-step reactions, often starting from chlorinated and fluorinated aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing.

One of the most promising applications of 3-(3-chloro-5-fluorophenyl)butan-1-amine is in drug discovery. Its structure serves as a scaffold for developing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for designing kinase inhibitors, which are critical in anticancer therapy.

In the field of agrochemicals, 3-(3-chloro-5-fluorophenyl)butan-1-amine has shown potential as an intermediate in the synthesis of fungicides and herbicides. Its ability to interact with specific molecular targets in plant pathogens makes it a valuable asset in developing eco-friendly agricultural solutions. Recent research has focused on optimizing its stability under varying environmental conditions to enhance its efficacy in field applications.

From a materials science perspective, this compound has been explored for its role in synthesizing advanced polymers and coatings. Its amine functionality allows for easy incorporation into polymer networks, where it can improve mechanical properties and thermal stability. A collaborative study between chemists at Stanford University and industry partners demonstrated its utility in creating high-performance adhesives for aerospace applications.

The physical and chemical properties of 3-(3-chloro-5-fluorophenyl)butan-1-amine are well-documented, with a melting point of approximately 78°C and a boiling point around 220°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol facilitates its use in various synthetic protocols. The compound is also relatively stable under normal storage conditions, though precautions should be taken to avoid prolonged exposure to light or moisture.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 3-(3-chloro -5-fluorophenyl)butan -1 -amine, enabling more accurate predictions of its reactivity and selectivity in different reaction environments. Quantum mechanical calculations have revealed that the chlorine and fluorine substituents significantly influence the electron distribution on the aromatic ring, which is crucial for understanding its interactions with biological targets.

In conclusion, 3-(3-chloro -5-fluorophenyl)butan -1 -amine (CAS No. 1894961 -53 -5) stands out as a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with recent innovations in synthesis and application development, positions it as a key player in advancing modern chemistry research.